N-cycloheptyl-5-((3,4-dimethylphenyl)amino)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-cycloheptyl-5-(3,4-dimethylanilino)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C18H25N5O/c1-12-9-10-15(11-13(12)2)19-17-16(21-23-22-17)18(24)20-14-7-5-3-4-6-8-14/h9-11,14H,3-8H2,1-2H3,(H,20,24)(H2,19,21,22,23)
• InChI Key: RRJXPBAUHTVMRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NNN=C2C(=O)NC3CCCCCC3)C
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

N-cycloheptyl-5-((3,4-dimethylphenyl)amino)-1H-1,2,3-triazole-4-carboxamide, also known as CH-223191, is a selective antagonist of the aryl hydrocarbon receptor (AhR). The AhR is a ligand-activated transcription factor that plays a crucial role in the regulation of gene expression, cell differentiation, and immune response. CH-223191 has been widely used in scientific research to investigate the role of AhR in various biological processes.

Scientific Research Applications

Ruthenium-Catalyzed Synthesis for Triazole-Based Scaffolds

Triazoles, including derivatives similar to N-cycloheptyl-5-((3,4-dimethylphenyl)amino)-1H-1,2,3-triazole-4-carboxamide, are integral in synthesizing peptidomimetics and biologically active compounds. A study by Ferrini et al. (2015) discusses a ruthenium-catalyzed synthesis method for creating 5-amino-1,2,3-triazole-4-carboxylates, which are crucial for developing triazole-based scaffolds. This method allows for complete regiocontrol, enabling the creation of triazoles active as HSP90 inhibitors, showcasing the potential in drug discovery and development (Ferrini et al., 2015).

Heterocyclic Compound Synthesis

The versatility of triazole chemistry is further exemplified by Kemskiy et al. (2018), who explored the synthesis of 5-hydroxy- and 5-sulfanyl-substituted [1,2,3]triazolo[4,5-e][1,4]diazepines. These compounds, developed from 5-amino-N-(2,2-dimethoxyethyl)-1H-1,2,3-triazole-4-carboxamides, highlight the potential for creating novel heterocyclic compounds with significant biological activity (Kemskiy et al., 2018).

Diverse Heterocyclizations and New Pharmacophores

Triazole derivatives serve as key intermediates for designing new pharmacophores with potential anticancer activity. Kumar et al. (2009) synthesized a series of functionalized amino acid derivatives showcasing the role of triazole chemistry in drug design. This study emphasizes the triazole ring's utility in creating compounds with notable in vitro cytotoxicity against human cancer cell lines, underscoring the importance of triazole derivatives in medicinal chemistry (Kumar et al., 2009).